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Compound of Interest

Compound Name:
Adenine monohydrochloride

hemihydrate

Cat. No.: B8113033 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Adenine monohydrochloride
hemihydrate. It outlines the necessary personal protective equipment, step-by-step

operational procedures, and compliant disposal plans to ensure laboratory safety and build

trust in chemical handling protocols.

Hazard Identification and Safety Data
Adenine monohydrochloride hemihydrate is classified as harmful if swallowed.[1] It is a

white solid with no characteristic odor.[1] Adherence to the safety protocols outlined below is

crucial to minimize risk.
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Hazard Classification Data Source

GHS Pictogram Warning [1]

Signal Word Warning [1]

Hazard Statements H302: Harmful if swallowed [1]

Precautionary Statements

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.P330: Rinse

mouth.P501: Dispose of

contents/container to an

approved waste disposal plant.

[2]

CAS Number 2922-28-3 [1]

Molecular Formula C5H5N5 · HCl · ½H2O

Appearance White Solid [1]

Odor No information available [1]

Personal Protective Equipment (PPE)
To ensure personal safety when handling Adenine monohydrochloride hemihydrate, the

following personal protective equipment is mandatory.
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Equipment Specification Purpose

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166(EU) or NIOSH (US).[2]

Protects eyes from dust and

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[3]

Prevents skin contact with the

chemical.

Body Protection
Laboratory coat or long-

sleeved clothing.[1]

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 136 approved

respirator is recommended for

large-scale use or in

emergencies where dust may

be generated.[1]

Protects the respiratory system

from inhalation of dust

particles.

Operational Plan: Step-by-Step Handling Procedure
Follow these steps for the safe handling of Adenine monohydrochloride hemihydrate in a

laboratory setting.

Preparation:

Ensure the work area is clean and well-ventilated.[1]

Locate the nearest eyewash station and safety shower before starting work.

Put on all required personal protective equipment (PPE) as listed above.

Handling:

Avoid generating dust when handling the solid chemical.[1]

Weigh the required amount of Adenine monohydrochloride hemihydrate in a

designated area, preferably within a fume hood or ventilated enclosure.
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If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use.[1]

Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[4]

Clean the work area and any equipment used with an appropriate solvent.

Remove and dispose of contaminated PPE in the designated waste container.
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Workflow for Handling Adenine Monohydrochloride Hemihydrate

1. Preparation

2. Handling

3. Post-Handling

Ensure Clean & Ventilated Area

Locate Eyewash & Safety Shower

Don Required PPE

Avoid Dust Generation

Weigh in Ventilated Enclosure

Prepare Solution (if applicable)

Keep Container Closed

Wash Hands Thoroughly

Clean Work Area & Equipment

Dispose of Contaminated PPE
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Caption: A flowchart outlining the key steps for safely handling Adenine monohydrochloride
hemihydrate.

Disposal Plan
Proper disposal of Adenine monohydrochloride hemihydrate and its containers is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid waste (unused chemical, contaminated spill cleanup materials) should be collected

in a clearly labeled, sealed container.

Aqueous solutions containing Adenine monohydrochloride hemihydrate should be

collected in a separate, labeled, leak-proof container. Do not dispose of solutions down the

drain.[5]

Labeling:

All waste containers must be labeled as "Hazardous Waste" and list all constituents,

including the approximate percentage of Adenine monohydrochloride hemihydrate and

any solvents.[5]

Storage:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.[5] This area should be under the control of the lab personnel.

Disposal:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[5] Follow all local, state,

and federal regulations for chemical waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b8113033?utm_src=pdf-body
https://www.benchchem.com/product/b8113033?utm_src=pdf-body
https://www.benchchem.com/product/b8113033?utm_src=pdf-body
https://www.benchchem.com/product/b8113033?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_EHNA_Erythro_9_2_hydroxy_3_nonyl_adenine_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b8113033?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_EHNA_Erythro_9_2_hydroxy_3_nonyl_adenine_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_EHNA_Erythro_9_2_hydroxy_3_nonyl_adenine_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_EHNA_Erythro_9_2_hydroxy_3_nonyl_adenine_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan for Adenine Monohydrochloride Hemihydrate

1. Waste Collection

2. Interim Storage

3. Final Disposal

Segregate Solid & Liquid Waste

Label as 'Hazardous Waste' with Contents

Store in Designated Satellite Accumulation Area (SAA)

Contact EHS or Licensed Contractor

Adhere to All Regulations

Click to download full resolution via product page

Caption: A logical diagram illustrating the compliant disposal process for waste containing

Adenine monohydrochloride hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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